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Compound of Interest

Compound Name: 2-Chloro-3-nitrotoluene

Cat. No.: B091179

Essential Safety and Handling Guide for 2-
Chloro-3-nitrotoluene

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 2-Chloro-3-nitrotoluene in a laboratory setting. Adherence to these procedures is
vital for ensuring the safety of researchers and the environment.

Chemical Identifier:
e CAS Number: 3970-40-9
¢ Molecular Formula: C7HeCINO2

Hazard Summary: 2-Chloro-3-nitrotoluene is harmful if swallowed and is very toxic to aquatic
life.[1][2] It is a combustible liquid and can cause irritation to the skin, eyes, and respiratory
tract.[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against the hazards associated with
2-Chloro-3-nitrotoluene. The following table summarizes the required equipment.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Viton®). Always consult the
glove manufacturer's chemical

resistance guide.

To prevent skin contact and

absorption.

Eye and Face Protection

Chemical safety goggles
compliant with OSHA's eye
and face protection regulations
(29 CFR 1910.133) or
European Standard EN166. A
face shield may be required for
additional protection against

splashes.[3]

To protect eyes from splashes

and vapors.

Respiratory Protection

For tasks with potential for
aerosol or vapor generation, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with a type ABEK
(EN214387) filter or a dust mask
type N95 (US) should be used.
[3] Use in a well-ventilated
area, preferably a chemical

fume hood.

To prevent inhalation of

harmful vapors or mists.

Protective Clothing

A lab coat or chemical-
resistant apron should be
worn. For larger quantities or
significant risk of splashing,
chemical-resistant coveralls

are recommended.

To protect skin and personal

clothing from contamination.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain

chemical integrity.
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Engineering Controls:
e Always handle 2-Chloro-3-nitrotoluene in a well-ventilated area.

» A certified chemical fume hood is the preferred engineering control for handling this
substance to minimize inhalation exposure.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[4]

Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable liners.

» Dispensing: Carefully dispense the required amount of the chemical, avoiding splashing or
aerosol generation. Keep containers tightly closed when not in use.[3]

o Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands and
any exposed skin thoroughly with soap and water.[3]

Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents and bases.[3]

o Keep containers tightly closed to prevent leakage and contamination.[3]
o Store in a designated area for toxic and combustible materials.

Disposal Plan

Dispose of 2-Chloro-3-nitrotoluene and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.

Waste Segregation:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b091179?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB23675&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/47341.pdf
https://pim-resources.coleparmer.com/sds/47341.pdf
https://pim-resources.coleparmer.com/sds/47341.pdf
https://pim-resources.coleparmer.com/sds/47341.pdf
https://www.benchchem.com/product/b091179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Collect waste 2-Chloro-3-nitrotoluene and contaminated materials (e.g., gloves, absorbent
pads, and empty containers) in a designated, properly labeled, and sealed hazardous waste
container.

Disposal Method:

e The recommended disposal method is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[5]

» Do not dispose of this chemical down the drain, as it is very toxic to aquatic life.[1][2]

o Contact a licensed professional waste disposal service to arrange for pickup and disposal.[5]

Experimental Workflow
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Workflow for Handling 2-Chloro-3-nitrotoluene

1. Preparation
- Don appropriate PPE

Prepare work area (fume hood)

2. Handling
- Dispense chemical carefully
- Keep container closed
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4. Waste Collection
- Segregate contaminated materials
- Store in labeled, sealed container

5. Disposal

- Arrange for professional disposal
(Incineration)

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling and disposal of 2-Chloro-3-
nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]
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e 5. gustavus.edu [gustavus.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Chloro-3-
nitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091179#personal-protective-equipment-for-handling-
2-chloro-3-nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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